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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the X-ray crystallographic data of methyl 2-
oxocyclopentanecarboxylate derivatives. Due to the limited availability of published crystal

structures for a broad range of these derivatives, this edition focuses on a detailed examination

of methyl 1-(2-(fluorosulfonyl)ethyl)-2-oxocyclopentanecarboxylate, a compound of interest for

its potential applications in medicinal chemistry. The guide also includes established protocols

for the synthesis of the parent molecule, methyl 2-oxocyclopentanecarboxylate, which

serves as a crucial starting material for various derivatives.

Introduction to Methyl 2-
oxocyclopentanecarboxylate and its Derivatives
Methyl 2-oxocyclopentanecarboxylate is a versatile bifunctional organic compound featuring

a cyclopentanone ring substituted with a methyl carboxylate group.[1] This structure makes it a

valuable precursor in the synthesis of a wide array of more complex molecules.[1] Its

derivatives are key intermediates in the production of pharmaceuticals, including

prostaglandins, and are utilized in the formation of spirocyclic and fused-ring systems, which

are significant in drug discovery.[1] The reactivity of the ketone and ester functional groups
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allows for numerous chemical transformations, such as alkylation and condensation reactions.

[1]

Comparative Crystallographic Data
A comprehensive search of crystallographic databases reveals a scarcity of publicly available

crystal structures for a series of closely related methyl 2-oxocyclopentanecarboxylate
derivatives. This limits a direct comparative analysis of how different substituents impact the

crystal packing and molecular geometry of this class of compounds. However, a detailed crystal

structure for one derivative, methyl 1-(2-(fluorosulfonyl)ethyl)-2-oxocyclopentanecarboxylate,

has been reported and is presented here as a benchmark for future studies.

Parameter
Methyl 1-(2-(fluorosulfonyl)ethyl)-2-
oxocyclopentanecarboxylate

Chemical Formula C₉H₁₃FO₅S

Crystal System Triclinic

Space Group P-1

a (Å) 5.9390(3)

b (Å) 8.1581(4)

c (Å) 11.3823(8)

α (°) 89.498(3)

β (°) 85.314(5)

γ (°) 84.916(5)

Volume (Å³) 547.48(5)

Z 2

Temperature (K) 293

R-factor 0.0303
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Data obtained from the crystallographic study of methyl 1-(2-(fluorosulfonyl)ethyl)-2-

oxocyclopentanecarboxylate.

Experimental Protocols
Detailed experimental procedures are crucial for the reproducibility of scientific findings. Below

are the methodologies for the synthesis of the parent compound and the specific derivative for

which crystallographic data is available.

Synthesis of Methyl 2-oxocyclopentanecarboxylate
The industrial production of methyl 2-oxocyclopentanecarboxylate is typically achieved

through the Dieckmann condensation of dimethyl adipate.[1]

Reaction:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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